Cas no 66553-36-4 (3-methyl-1-nitropentane)

• Product Name: 3-methyl-1-nitropentane
• CAS No: 66553-36-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD32772651
• CID: 3480686
• PubChem ID: 23527301
• Update Time: 2025-11-02

3-methyl-1-nitropentane Chemical and Physical Properties

Names and Identifiers

• PENTANE, 3-METHYL-1-NITRO-
• 3-methyl-1-nitropentane
• EN300-2001368
• SCHEMBL6880598
• 66553-36-4

• MDL： MFCD32772651
• Inchi： 1S/C6H13NO2/c1-3-6(2)4-5-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： OOIQBPSYTFPVTC-UHFFFAOYSA-N
• SMILES： C([N+]([O-])=O)CC(C)CC

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 87.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-methyl-1-nitropentane

3-Methyl-1-nitropentane (CAS No. 66553-36-4): Properties, Applications, and Industry Insights

3-Methyl-1-nitropentane (CAS No. 66553-36-4) is an organic compound belonging to the class of nitroalkanes. This colorless to pale yellow liquid has gained attention in various industrial and research applications due to its unique chemical properties. With a molecular formula of C6H13NO2, it features a nitro functional group attached to a branched pentane chain, making it a valuable intermediate in synthetic chemistry.

The compound's physical and chemical properties make it particularly interesting for researchers. It has a molecular weight of 131.17 g/mol and typically appears as a clear liquid at room temperature. The branched structure of 3-methyl-1-nitropentane contributes to its distinct reactivity patterns compared to straight-chain nitroalkanes. Recent studies have focused on its solvation properties and potential as a green chemistry component, aligning with current trends in sustainable chemical development.

In the pharmaceutical industry, 3-methyl-1-nitropentane CAS 66553-36-4 serves as a crucial building block for drug synthesis. Its nitro group can be readily reduced to amines or transformed into other functional groups, making it versatile for creating complex molecular architectures. Researchers are particularly interested in its potential for developing new bioactive compounds, especially in light of growing demand for novel therapeutic agents.

The material science field has found applications for 3-methyl-1-nitropentane in polymer modification and specialty material production. Its ability to participate in radical reactions makes it valuable for creating customized polymers with specific properties. Current market analysis shows increasing demand for such specialized intermediates, particularly in advanced material sectors responding to renewable energy and electronics miniaturization trends.

From an industrial perspective, the synthesis and handling of 3-methyl-1-nitropentane (66553-36-4) require specialized knowledge. Modern production facilities employ advanced catalytic processes to improve yield and purity while minimizing environmental impact. These processes align with the chemical industry's shift toward green chemistry principles and circular economy models, which are currently dominant themes in chemical manufacturing discussions.

Quality control for 3-methyl-1-nitropentane involves rigorous analytical testing, including GC-MS and HPLC analysis. The compound typically has a purity specification of ≥98%, with strict controls on impurities that might affect downstream applications. These quality standards are particularly important for pharmaceutical applications where even trace impurities can significantly impact final product performance.

Storage and handling recommendations for CAS 66553-36-4 follow standard organic chemical protocols. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. Industry best practices emphasize proper ventilation and personal protective equipment during handling, reflecting the growing emphasis on workplace safety in chemical operations.

The global market for 3-methyl-1-nitropentane shows steady growth, driven by expanding applications in pharmaceuticals and advanced materials. Market analysts note particular interest from Asia-Pacific regions, where chemical innovation hubs are developing rapidly. Pricing trends reflect the compound's specialty status, with values typically higher than commodity chemicals but justified by its value in sophisticated synthesis processes.

Research directions for 3-methyl-1-nitropentane include exploring its potential in catalysis and energy storage applications. Some studies investigate its behavior under supercritical conditions or as a component in novel reaction media. These investigations align with broader scientific interests in developing more efficient chemical processes and alternative energy solutions.

Environmental considerations for 66553-36-4 focus on biodegradation pathways and ecological impact assessments. Recent regulatory developments in chemical management worldwide have increased scrutiny on nitroalkanes, making comprehensive environmental data increasingly valuable. Companies handling this compound are advised to stay informed about evolving regulations, especially those related to chemical sustainability reporting.

For researchers considering 3-methyl-1-nitropentane for new applications, several key factors should be evaluated. The compound's reactivity profile, solubility characteristics, and stability under various conditions should be carefully matched to intended uses. Many laboratories find it particularly useful for creating molecular libraries in drug discovery programs or as a reference standard in analytical method development.

The future outlook for 3-methyl-1-nitropentane CAS No. 66553-36-4 appears promising, with potential growth in both traditional and emerging applications. As synthetic chemistry continues to advance toward more complex and specialized compounds, intermediates like this nitroalkane will likely maintain their importance. Industry observers recommend monitoring developments in related fields such as flow chemistry and continuous processing, which may create new opportunities for this versatile chemical building block.